2-[4-(3-ethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]-N-[2-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-[4-(3-ethylphenyl)-2,3-dioxopyrazin-1-yl]-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C21H18F3N3O3/c1-2-14-6-5-7-15(12-14)27-11-10-26(19(29)20(27)30)13-18(28)25-17-9-4-3-8-16(17)21(22,23)24/h3-12H,2,13H2,1H3,(H,25,28)
• InChI Key: QEISBCXNMXBMSR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)N2C=CN(C(=O)C2=O)CC(=O)NC3=CC=CC=C3C(F)(F)F
• Molecular Formula: C21H18F3N3O3
• Molecular Weight: 417.4 g/mol
• CAS No.: 898428-80-3

Description

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of several functional groups. The trifluoromethyl group is a common moiety in many pharmaceutical and agrochemical compounds, and it’s known to bestow distinctive physical-chemical properties.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. The presence of a fluorine atom and a carbon-containing pyridine in its structure are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Scientific Research Applications

Synthesis and Characterization

• Novel Coordination Complexes and Antioxidant Activity : Research on pyrazole-acetamide derivatives has led to the synthesis of novel Co(II) and Cu(II) coordination complexes. These complexes have been characterized using various spectroscopic techniques and single-crystal X-ray crystallography. The study also explored their significant antioxidant activity, demonstrating the potential of similar acetamide compounds in developing antioxidant agents (Chkirate et al., 2019).

• Chemoselective Acetylation for Antimalarial Drugs : The chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide showcases a method relevant for the synthesis of antimalarial drugs. This study highlights the utility of similar acetamide derivatives in the synthesis of medically significant compounds (Magadum & Yadav, 2018).

Biological Activities and Applications

• Anticancer Drug Synthesis : The synthesis and molecular docking analysis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide have been explored for their anticancer activity. Such studies exemplify the application of acetamide derivatives in developing targeted anticancer therapies (Sharma et al., 2018).

• Anti-inflammatory and Analgesic Agents : A study on 2-(4-Phenylpiperazin-1-yl)-N-(pyrazin-2-yl)acetamide revealed its DPPH scavenging, analgesic, and anti-inflammatory properties. This demonstrates the potential of acetamide derivatives in developing new therapeutic agents for inflammation and pain (Nayak et al., 2014).

Structural and Molecular Studies

• Crystal Structure Analysis : The synthesis, crystal structure, and characterization of 2-Phenyl-N-(pyrazin-2-yl)Acetamide provided insights into the molecular arrangement and interactions within similar compounds, facilitating the design of new materials or drugs with desired properties (Nayak et al., 2014).

Future Directions

The future directions for research on this compound would likely depend on its potential applications. Given the presence of a trifluoromethyl group, it could be of interest in the development of new pharmaceutical or agrochemical compounds.